Cas no 794567-85-4 (2-Furanacetic acid,2,5-dihydro-4-methoxy-3-methyl-5-oxo-, methyl ester, (+)-)

• Product name: 2-Furanacetic acid,2,5-dihydro-4-methoxy-3-methyl-5-oxo-, methyl ester, (+)-
• CAS No: 794567-85-4
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• CID: 556445

2-Furanacetic acid,2,5-dihydro-4-methoxy-3-methyl-5-oxo-, methyl ester, (+)- Chemical and Physical Properties

Names and Identifiers

• 2-Furanaceticacid,2,5-dihydro-4-methoxy-3-methyl-5-oxo-,methylester,rel-(+)-(9CI)
• 2-Furanacetic acid,2,5-dihydro-4-methoxy-3-methyl-5-oxo-, methyl ester, (+)-

• Inchi： 1S/C9H12O5/c1-5-6(4-7(10)12-2)14-9(11)8(5)13-3/h6H,4H2,1-3H3
• InChI Key： OPANUDBJFCIYGM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC1C(C)=C(OC)C(=O)O1

Computed Properties

• Exact Mass: 200.068
• Monoisotopic Mass: 200.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2